Cas no 1021211-04-0 (N-cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

N-Cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is a specialized organic compound featuring a pyrazolo[1,5-a]pyrazine core substituted with a 4-methylphenyl group and a thioether-linked acetamide moiety. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The cyclopentyl and methylphenyl groups enhance lipophilicity, potentially improving membrane permeability. The sulfanylacetamide linker provides versatility for further derivatization. This compound may serve as an intermediate in drug discovery, enabling the exploration of structure-activity relationships in targeted therapies. Its synthetic route and purity are critical for reproducible pharmacological applications.
N-cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide structure
1021211-04-0 structure
Product name:N-cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
CAS No:1021211-04-0
MF:C20H22N4OS
MW:366.479882717133
CID:5381923

N-cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclopentyl-2-[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylacetamide
    • N-cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
    • Inchi: 1S/C20H22N4OS/c1-14-6-8-15(9-7-14)17-12-18-20(21-10-11-24(18)23-17)26-13-19(25)22-16-4-2-3-5-16/h6-12,16H,2-5,13H2,1H3,(H,22,25)
    • InChI Key: ABMRHMUDUINYHX-UHFFFAOYSA-N
    • SMILES: C(NC1CCCC1)(=O)CSC1=NC=CN2N=C(C3=CC=C(C)C=C3)C=C12

N-cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3382-2352-1mg
N-cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
1021211-04-0 90%+
1mg
$54.0 2023-04-26

N-cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Related Literature

Additional information on N-cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

N-cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1021211-04-0): A Comprehensive Overview

The compound N-cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1021211-04-0) is a specialized chemical entity that has garnered attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrazine core and a cyclopentyl moiety, makes it a promising candidate for various applications. This article delves into its properties, synthesis, applications, and market relevance, addressing common queries and trending topics in the field.

Chemical Properties and Structure
N-cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is characterized by its molecular formula and intricate architecture. The presence of a sulfanyl group and an acetamide linkage contributes to its reactivity and potential interactions with biological targets. Researchers often highlight its solubility profile, stability under varying pH conditions, and spectroscopic data (e.g., NMR, MS) for identification and quality control.

Synthesis and Optimization
The synthesis of N-cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide typically involves multi-step organic reactions, including cyclization and coupling strategies. Recent advancements focus on greener methodologies, such as catalytic processes or solvent-free conditions, aligning with the growing demand for sustainable chemistry. Keywords like "efficient synthesis of pyrazolo[1,5-a]pyrazine derivatives" and "optimization of acetamide-linked heterocycles" reflect current research trends.

Applications in Drug Discovery
The pyrazolo[1,5-a]pyrazine scaffold is renowned for its bioactivity, particularly in modulating enzyme functions or receptor interactions. N-cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is explored for its potential in treating inflammatory diseases, metabolic disorders, or neurological conditions. Searches like "pyrazolo[1,5-a]pyrazine in kinase inhibition" or "acetamide derivatives as therapeutic agents" underscore its relevance in modern pharmacology.

Market Dynamics and Availability
As a research-grade compound, N-cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is supplied by specialized chemical vendors under stringent purity standards. Its market demand correlates with academic and industrial R&D activities, particularly in regions like North America, Europe, and Asia-Pacific. FAQs such as "where to buy CAS 1021211-04-0" or "price trends for pyrazolo[1,5-a]pyrazine derivatives" are frequently encountered.

Safety and Handling
While not classified as hazardous, proper laboratory practices (e.g., PPE, ventilation) are recommended when handling N-cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide. Safety data sheets (SDS) provide detailed guidance on storage (e.g., desiccated, cool conditions) and disposal, addressing concerns like "stability of sulfanyl-containing compounds".

Future Perspectives
Innovations in structural derivatization and formulation technologies may expand the utility of N-cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide. Collaborations between synthetic chemists and biologists could unlock novel applications, resonating with search trends like "emerging heterocycles in drug design" or "next-generation acetamide-based therapeutics".

In summary, N-cyclopentyl-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1021211-04-0) exemplifies the intersection of chemistry and life sciences, offering avenues for innovation and discovery. Its study aligns with global efforts to address unmet medical needs through molecular ingenuity.

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